3-Tropanecarboxylic acid hydrochloride

• IUPAC Name: 8-methyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H15NO2.ClH/c1-10-7-2-3-8(10)5-6(4-7)9(11)12;/h6-8H,2-5H2,1H3,(H,11,12);1H
• InChI Key: XJKHVZZGRQDQFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCC1CC(C2)C(=O)O.Cl
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• CAS RN: 90608-78-9

Description

Synthesis Analysis

The synthesis of tropane derivatives, including 3-Tropanecarboxylic acid hydrochloride, involves the use of tropane alkaloid compounds. These compounds are known for their occurrence, biosynthesis, and pharmacological properties in a subsection of the plant family Solanaceae.

Molecular Structure Analysis

The molecular formula of this compound is C9H16ClNO2. The compound has a tropane backbone.

Chemical Reactions Analysis

The reactions of carboxylic acids, such as this compound, involve various processes. These include reactions involving the O−H bond, reactions at the carbonyl bond, decarboxylation, and substitution on the R group.

Physical And Chemical Properties Analysis

This compound is a white crystalline solid. It is soluble in water and ethanol, but insoluble in ether. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Synthesis and Binding Properties

• Monoamine Transporter Binding : 3-Tropanecarboxylic acid derivatives, like 3β-(3'-Methyl-4'-chlorophenyl)tropane-2-carboxylic acid methyl ester, have shown high affinity for dopamine and serotonin transporters. These compounds, including 3β-(3‘,4‘-disubstituted phenyl)tropane-2-carboxylic acid methyl esters, are important for studying monoamine transporter binding and could inform the development of new pharmacotherapies (Carroll et al., 2005).

Biological Transport and Properties

• Aminotropane Carboxylic Acids : The study of 3-aminotropane-3-carboxylic acids has helped understand the influence of the amino group's position on biological transport and inhibitory action. These findings are significant in the context of tropane amino acids (Trigo et al., 1980).

Structural and Conformational Studies

• Structural Analysis : Research on 3β-acyloxytropan-3α-carboxylic acid hydrochlorides has provided insights into their preferred conformation and potential for inhibiting neurotransmitter binding. This has implications for understanding the structure-activity relationships of tropane derivatives (Burgos et al., 1992).

Metabolic Engineering

• Biochemical Production : Corynebacterium glutamicum has been metabolically engineered to efficiently produce 3-hydroxypropionic acid from glucose and xylose, using pathways involving 3-tropanecarboxylic acid intermediates. This has significant implications for the sustainable production of valuable chemicals (Chen et al., 2017).

Safety and Hazards

While specific safety and hazard information for 3-Tropanecarboxylic acid hydrochloride is not available, it’s important to note that handling any chemical compound requires appropriate safety measures. For instance, hydrochloric acid, a related compound, is considered hazardous and can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Mechanism of Action

Target of Action

The compound, also known as 3-Tropanecarboxylic acid hydrochloride, is part of the family of tropane alkaloids . Tropane alkaloids are known to display a wide array of interesting biological activities . .

Mode of Action

It is known that tropane alkaloids, which this compound is a part of, have diverse biological activities . The specific interaction of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Given that it is a tropane alkaloid, it is likely to affect several biochemical pathways, given the wide array of biological activities displayed by this family of compounds .

Result of Action

It is known that tropane alkaloids, which this compound is a part of, have diverse biological activities . The specific effects of this compound at the molecular and cellular level are subjects of ongoing research.